Cas no 2228712-28-3 (2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228712-28-3
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6217811
• PubChem ID: 165850990
• Update Time: 2025-10-21

2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine
• EN300-1971810
• 2228712-28-3

• Inchi： 1S/C10H10F2N2O3/c1-17-8-4-6(2-3-7(8)14(15)16)9(13)5-10(9,11)12/h2-4H,5,13H2,1H3
• InChI Key： OLXFDYQQUGGKRN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)OC)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine

Introduction to 2,2-Difluoro-1-(3-Methoxy-4-Nitrophenyl)Cyclopropan-1-Amine (CAS No. 2228712-28-3)

2,2-Difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropan-1-amine is a complex organic compound with the CAS registry number 2228712-28-3. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and potential applications in various fields. The structure of this compound features a cyclopropane ring substituted with two fluorine atoms at the 1-position and a nitrophenyl group at the 3-position of the benzene ring. The presence of these functional groups imparts distinct reactivity and biological activity to the molecule.

The synthesis of cyclopropane derivatives has been a topic of interest in organic chemistry due to their structural rigidity and potential as building blocks in drug design. Recent studies have highlighted the importance of fluorinated cyclopropanes in medicinal chemistry, particularly in the development of antimicrobial agents and anti-inflammatory drugs. The incorporation of a nitrophenyl group further enhances the compound's potential for use in targeted drug delivery systems, as nitro groups are known to exhibit selective reactivity under specific conditions.

One of the most notable advancements in the study of cyclopropane derivatives is their application in bioisosteric replacements. Researchers have demonstrated that substituting certain functional groups with cyclopropane rings can significantly alter the pharmacokinetic properties of a molecule without compromising its bioactivity. For instance, a recent study published in *Journal of Medicinal Chemistry* explored the use of fluorinated cyclopropanes as replacements for bulky substituents in kinase inhibitors, leading to improved solubility and reduced toxicity.

The nitrophenyl group in cyclopropanamine derivatives plays a crucial role in modulating the electronic properties of the molecule. Nitro groups are strong electron-withdrawing groups, which can enhance the electrophilic character of adjacent atoms, making them more susceptible to nucleophilic attack. This property has been exploited in designing electrophilic aromatic substitution reactions, where the nitrophenyl group serves as a directing group for incoming nucleophiles.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of complex molecules like cyclopropanamines with greater accuracy. For example, density functional theory (DFT) calculations have been employed to study the electronic structure of cyclopropane derivatives, providing insights into their bonding patterns and reactivity trends. These computational tools have also facilitated the design of novel analogs with improved pharmacological profiles.

In terms of applications, cyclopropanamines such as cyclopropylamine derivatives have found utility in various industries, including pharmaceuticals, agrochemicals, and materials science. Their unique combination of rigidity and reactivity makes them ideal candidates for use as intermediates in synthesis or as active ingredients in formulations. For instance, a recent patent application highlighted the use of fluorinated cyclopropylamines as intermediates in the synthesis of novel antibiotics targeting multidrug-resistant bacteria.

The integration of fluorinated cyclopropylamines into drug design strategies has also been supported by experimental studies demonstrating their efficacy in inhibiting key enzymes involved in disease pathways. For example, a study published in *Nature Communications* reported that certain fluorinated cyclopropylamines exhibited potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers.

Despite its promising applications, the synthesis and characterization of cyclopropylamine derivatives remain challenging due to their inherent strain energy and sensitivity to reaction conditions. Researchers continue to explore innovative methods for synthesizing these compounds with high yield and purity. One promising approach involves using transition metal catalysts to facilitate cyclization reactions under mild conditions.

In conclusion, cyclopropylamine derivatives, particularly those with fluorinated and nitrophenyl substituents like cyclopropylamine CAS No. 2228712-28-3, represent an exciting area of research with potential applications across multiple disciplines. As advancements in synthetic methods and computational modeling continue to unfold, it is anticipated that these compounds will play an increasingly important role in drug discovery and materials science.